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Compound of Interest

Compound Name: 8-Bromo-1,6-naphthyridine

Cat. No.: B099855

An In-depth Technical Guide to the Safe Handling, and Toxicity of 8-Bromo-1,6-naphthyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Chemistry of 8-Bromo-
1,6-naphthyridine

8-Bromo-1,6-naphthyridine is a heterocyclic compound that serves as a valuable building
block in medicinal chemistry and materials science. The naphthyridine scaffold, a fusion of two
pyridine rings, is a recognized pharmacophore present in numerous biologically active
molecules.[1] The introduction of a bromine atom at the 8-position provides a versatile handle
for further chemical modifications, making it a key intermediate in the synthesis of novel
therapeutic agents and functional materials.[2] Naphthyridine derivatives have shown a wide
range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory
properties.[2][3][4][5]

While the synthetic utility of 8-Bromo-1,6-naphthyridine is significant, a thorough
understanding of its safety, handling, and toxicological profile is paramount for any researcher
or professional working with this compound. This guide provides a comprehensive overview of
the known hazards, recommended handling procedures, and emergency responses associated
with 8-Bromo-1,6-naphthyridine, adopting the perspective of a senior application scientist to
bridge the gap between raw data and practical laboratory application.
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Section 1: Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
8-Bromo-1,6-naphthyridine is classified with the following hazards:

o Skin Irritation (Category 2): H315 - Causes skin irritation.[6][7]
e Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[6][7]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
H335 - May cause respiratory irritation.[6][7]

The signal word for this compound is "Warning".[6][7] The corresponding GHS pictogram is the
exclamation mark.

hvsicochemical ies Rel saf

Property Value Source
Molecular Formula C8H5BrN2 [61[7]
Molecular Weight 209.04 g/mol [61[7]
Appearance Solid [8]
Boiling Point 312°C at 760 mmHg [8]
Storage Temperature 4°C [8]

Section 2: Toxicological Profile: Addressing the
Data Gaps

A critical aspect of the toxicological assessment of 8-Bromo-1,6-naphthyridine is the
prevalence of "no data available" for many key endpoints in publicly accessible safety data
sheets.[6][9] This includes a lack of information on:

e Acute oral, dermal, and inhalation toxicity (LD50/LC50)

o Carcinogenicity
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e Mutagenicity
e Reproductive toxicity
o Chronic exposure effects

The absence of this data does not imply safety. On the contrary, it necessitates a more
cautious and conservative approach to handling. For compounds with unknown toxicological
profiles, it is prudent to treat them as potentially hazardous and to minimize exposure through
rigorous engineering controls and personal protective equipment.

The known irritant properties of 8-Bromo-1,6-naphthyridine suggest that the compound can
cause local tissue damage upon contact. The respiratory irritation potential highlights the
importance of avoiding the inhalation of dust or aerosols.

Section 3: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is essential to mitigate the risks
associated with 8-Bromo-1,6-naphthyridine.

Handling

« Ventilation: All handling of 8-Bromo-1,6-naphthyridine should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[10] This is crucial to
minimize the risk of inhaling dust or vapors, which can cause respiratory irritation.[6][7]

e Avoid Contact: Direct contact with the skin and eyes must be strictly avoided.[6][11] Wear
appropriate personal protective equipment (PPE) at all times.

» Dust Formation: Avoid the formation of dust and aerosols.[11] Use non-sparking tools for
handling the solid material.

» Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[6]
Do not eat, drink, or smoke in the laboratory.[10]

Storage

» Container: Store in a tightly closed container in a dry and cool place.[6][12]
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Ventilation: The storage area should be well-ventilated.[6]

Incompatibilities: Store away from incompatible materials, though specific incompatibilities
are not well-documented. A general best practice is to store it separately from strong
oxidizing agents.

Security: For larger quantities, consider storing in a locked cabinet or area to restrict access.

[6]

Section 4: Engineering Controls and Personal
Protective Equipment (PPE)

The selection of engineering controls and PPE should be based on a thorough risk assessment

of the specific procedures being performed.

Engineering Controls

Chemical Fume Hood: As the primary engineering control, a properly functioning chemical
fume hood is essential for all operations that may generate dust, aerosols, or vapors of 8-
Bromo-1,6-naphthyridine.[10]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles are mandatory.[13] For procedures with a
higher risk of splashing, a face shield should be worn in addition to goggles.[13]

Skin Protection:

o Gloves: Wear chemically resistant gloves. Given the lack of specific permeation data for 8-
Bromo-1,6-naphthyridine, nitrile or neoprene gloves are a reasonable starting point. For
handling chemicals of unknown toxicity, double gloving or using a laminate glove under a
standard disposable glove is recommended.[13] Always inspect gloves for integrity before
use and dispose of them properly after handling the compound.[14]
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o Lab Coat: A flame-resistant lab coat should be worn at all times in the laboratory.[13]
Ensure it is fully buttoned.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
significant dust, a NIOSH-approved respirator with an appropriate particulate filter may be
necessary. The need for respiratory protection should be determined by a formal risk
assessment and institutional environmental health and safety (EHS) guidelines.
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Risk Assessment
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Caption: Emergency Response Flowchart for Incidents Involving 8-Bromo-1,6-naphthyridine.

Section 6: Disposal Considerations

All waste containing 8-Bromo-1,6-naphthyridine must be treated as hazardous waste.
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o Waste Segregation: Do not mix 8-Bromo-1,6-naphthyridine waste with other waste
streams. [15]It should be collected in a designated, leak-proof, and clearly labeled hazardous
waste container. [15]* Labeling: The waste container must be labeled with "Hazardous
Waste" and the full chemical name "8-Bromo-1,6-naphthyridine”. [15]* Disposal: Arrange
for disposal through your institution's EHS department or a licensed chemical disposal
company. [6][9][15]Do not dispose of this chemical down the drain or in the regular trash. [11]
[15]

Section 7: Conclusion and Professional Insights

8-Bromo-1,6-naphthyridine is a compound of significant interest in drug discovery and
development. Its utility, however, is paired with clear, though not fully characterized, hazards.
The primary risks identified are skin, eye, and respiratory irritation. The significant gaps in the
toxicological data mandate a conservative and proactive safety culture when handling this
compound.

For the research professional, this means not just following protocols, but understanding the
rationale behind them. The call for using a fume hood is not just a suggestion; it is a critical
barrier against respiratory irritation. The recommendation for specific PPE is based on the
known irritant properties and the unknown systemic effects. By treating 8-Bromo-1,6-
naphthyridine with the respect it deserves, researchers can safely unlock its synthetic
potential while ensuring the well-being of themselves and their colleagues. Always consult your
institution's specific safety guidelines and do not hesitate to seek advice from your EHS
department.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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